N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzamide
• InChI: InChI=1S/C20H19ClN2O3/c1-12-7-8-16(10-19(12)21)22-20(24)15-5-4-6-17(9-15)25-11-18-13(2)23-26-14(18)3/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key: HTAHEUGCLZUMCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC3=C(ON=C3C)C)Cl
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide, also known as L-745,870, is a selective and potent antagonist of the dopamine D4 receptor. It was first synthesized by scientists at Merck Research Laboratories in 1996.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide acts as a selective antagonist of the dopamine D4 receptor, which is primarily expressed in the prefrontal cortex and limbic system of the brain. By blocking the activity of this receptor, N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide can modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in mood regulation, attention, and reward processing.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide can modulate the activity of several brain regions involved in cognitive and emotional processing, such as the prefrontal cortex, amygdala, and hippocampus. It has been shown to improve working memory and attention in animal models of ADHD and schizophrenia. Additionally, N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been found to reduce drug-seeking behavior in animal models of cocaine addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide in lab experiments is its selectivity for the dopamine D4 receptor, which allows for more specific targeting of this receptor compared to other dopamine receptor antagonists. However, one limitation is that its effects may be influenced by individual differences in genetic and environmental factors that affect dopamine signaling.

Future Directions

Future research on N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide could focus on its potential therapeutic applications in various psychiatric and neurological disorders, as well as its role in drug addiction and substance abuse disorders. Additionally, studies could investigate the underlying mechanisms of its effects on brain function and behavior, as well as its potential interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide involves several steps, starting with the reaction of 3-chloro-4-methylphenylamine with 3,5-dimethyl-4-isoxazolecarboxylic acid to form an amide intermediate. This intermediate is then reacted with 3-bromobenzyl alcohol to give the final product.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been extensively studied for its potential therapeutic applications in various psychiatric disorders, such as schizophrenia, bipolar disorder, and attention-deficit/hyperactivity disorder (ADHD). It has also been investigated for its role in drug addiction and as a potential treatment for substance abuse disorders.